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Compound of Interest

Compound Name: alpha-Cadinol

Cat. No.: B1244880

An In-depth Technical Guide to the Chemical and Physical Properties of alpha-Cadinol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alpha-Cadinol is a naturally occurring sesquiterpenoid alcohol found in the essential oils of a
variety of plants. As a member of the cadinane sesquiterpenoid class, it is characterized by a
bicyclic carbon framework. This technical guide provides a comprehensive overview of the
chemical and physical properties of alpha-Cadinol, details on experimental protocols for its
isolation and analysis, and insights into its biological activities. The information presented
herein is intended to support research and development efforts in fields such as
phytochemistry, pharmacology, and drug discovery.

Chemical and Physical Properties

The chemical and physical properties of alpha-Cadinol are summarized in the tables below.
This data has been compiled from various reputable chemical databases and scientific
literature, providing a solid foundation for experimental design and computational modeling.

Identification and Chemical Structure
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Property Value
1R,4S,4aR,8aR)-1,6-dimethyl-4-propan-2-yl-

IUPAC Name ( ) Yrprop Y
3,4,4a,7,8,8a-hexahydro-2H-naphthalen-1-ol
(-)-a-Cadinol, 10a-hydroxy-4-cadinene, Cadin-4-

Synonyms
en-10-ol

CAS Number 481-34-5

Molecular Formula C15H260

Molecular Weight 222.37 g/mol

InChl Key LHYHMMRYTDARSZ-BYNSBNAKSA-N
CC1=C[C@H]2--INVALID-LINK--

SMILES

(C)O">C@@HC(C)C

Physical Properties

Property Value Citation(s)
) o Solid, white crystalline
Physical Description [1]
appearance.

. . 7310 76 °C (163 to 167 °F;
Melting Point [1]
346 to 349 K)

302.00 to 304.00 °C @ 760.00

Boiling Point mm Hg [1]
Density 0.9+0.1g/cm3

Flash Point 263.00 °F TCC (128.33 °C)

logP (o/w) 4.899 (estimated)

Water Solubility 9.13 mg/L @ 25 °C (estimated)

Soluble in alcohol, Chloroform,
Dichloromethane, Ethyl
Acetate, DMSO, Acetone.

Insoluble in water.

Solubility
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Experimental Protocols

The following sections detail representative methodologies for the isolation, purification, and
analysis of alpha-Cadinol from natural sources. These protocols are based on established
techniques for the study of sesquiterpenoids from essential oils.

Extraction of Essential Oil from Plant Material

A common method for the extraction of essential oils containing alpha-Cadinol is hydro-
distillation.

o Plant Material Preparation: The plant material (e.g., leaves, stems, or roots) is air-dried in the
shade to reduce moisture content and then coarsely ground to increase the surface area for
extraction.

» Hydro-distillation: 200g of the dried, powdered plant material is placed in a Clevenger-type
apparatus.[2] The material is then subjected to hydro-distillation for a period of 3 hours.[2]
The volatile compounds, including alpha-Cadinol, are carried over with the steam,
condensed, and collected.

o Oil-Water Separation: The collected distillate, a mixture of essential oil and water, is
separated. The essential oil layer is collected and dried over anhydrous sodium sulfate to
remove any residual water.[2]

Isolation of alpha-Cadinol by Column Chromatography

Fractionation of the crude essential oil is necessary to isolate individual components like alpha-
Cadinol. Column chromatography is a widely used technique for this purpose.

o Stationary Phase: Silica gel 60 is typically used as the stationary phase in the column.

o Mobile Phase: A gradient elution system is employed, starting with a non-polar solvent like n-
hexane and gradually increasing the polarity by adding a more polar solvent such as ethyl
acetate.

o Fraction Collection: The essential oil is loaded onto the top of the silica gel column. The
mobile phase is then passed through the column, and fractions are collected sequentially.
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e Monitoring: The separation is monitored by Thin Layer Chromatography (TLC) of the
collected fractions. Fractions showing similar TLC profiles are pooled together.

« Isolation: The fractions containing alpha-Cadinol, as identified by comparison with a
standard or by further analytical techniques, are combined and the solvent is evaporated to
yield the isolated compound.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS is the gold standard for the identification and quantification of volatile compounds like

alpha-Cadinol in essential oils.[3]

e Instrumentation: A GC-MS system equipped with a suitable capillary column (e.g., Rtx-1MS)
is used.[4]

o Carrier Gas: Helium is typically used as the carrier gas at a constant flow rate.[4]

 Injection: A small volume (e.g., 1 pL) of the essential oil or isolated fraction, often diluted in a
suitable solvent, is injected into the GC.[3]

o Temperature Program: The oven temperature is programmed to ramp from an initial low
temperature (e.g., 70 °C) to a final high temperature (e.g., 270 °C) at a specific rate (e.g., 2
°C/min).[3]

e Mass Spectrometry: The separated compounds are ionized (typically by electron impact) and
the resulting mass fragments are detected.

« ldentification: The identification of alpha-Cadinol is achieved by comparing its mass
spectrum and retention index with those of a reference standard or with data from spectral
libraries such as NIST and Wiley.[3]

Structure Elucidation by Nuclear Magnetic Resonance
(NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the definitive structure elucidation of isolated natural
products.
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e Sample Preparation: A small amount of the purified alpha-Cadinol is dissolved in a
deuterated solvent (e.g., CDCIs).

e 1D NMR: 'H NMR and 13C NMR spectra are acquired to determine the number and types of
protons and carbons in the molecule.

e 2D NMR: A suite of 2D NMR experiments, including COSY (Correlation Spectroscopy),
HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple
Bond Correlation), are performed to establish the connectivity of atoms within the molecule.

o Structure Determination: The collective data from these NMR experiments allows for the
unambiguous assignment of the chemical structure of alpha-Cadinol.

Mandatory Visualizations
Experimental Workflow for Isolation and Analysis
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Caption: Workflow for the isolation and analysis of alpha-Cadinol.
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Proposed Antifungal Mechanism of Action

While the specific molecular targets of alpha-Cadinol are still under investigation, a general
mechanism for the antifungal activity of sesquiterpenoids involves the disruption of the fungal
cell membrane.

Fungal Cell Membrane

Interacts with
alpha-Cadinol Membrane Disruption Disorganizes Phospholipids

lon Leakage —— P> Fungal Cell Death

Click to download full resolution via product page

Caption: Proposed mechanism of antifungal action for sesquiterpenoids.

Biological Activities

Alpha-Cadinol has been reported to exhibit a range of biological activities, making it a
compound of interest for further pharmacological investigation.

» Antifungal Activity: Alpha-Cadinol has demonstrated activity against various fungal species.
[5] Its mechanism of action is thought to involve the disruption of the fungal cell membrane's
integrity, potentially by interacting with ergosterol, a key component of fungal cell
membranes.[6]

o Hepatoprotective Activity: Some studies suggest that alpha-Cadinol may possess properties
that protect the liver from damage.
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o Anticancer Potential: Preliminary studies have shown that extracts containing alpha-Cadinol
can reduce the viability of certain cancer cell lines, such as MCF-7 (breast cancer) and HCT-
116 (colon cancer).[4] However, the specific signaling pathways involved in its anticancer
effects have not yet been fully elucidated.

» Potential for Tuberculosis Treatment: It has been proposed as a possible therapeutic agent
against drug-resistant tuberculosis, although further research is required to validate this
potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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